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Compound of Interest

Compound Name: RO5488608

Cat. No.: B10772673

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the preparation of a stock solution of RO5488608,

a potent and selective negative allosteric modulator (NAM) of metabotropic glutamate receptors

2 and 3 (mGluR2/3). Accurate preparation of stock solutions is critical for ensuring the reliability

and reproducibility of in vitro and in vivo experimental results.

Introduction
RO5488608, with the chemical name 3′-(8-methyl-4-oxo-7-trifluoromethyl-4,5-dihydro-3H-

benzo[b][1][2]diazepin-2-yl)-biphenyl-3-sulphonic acid, is a valuable tool for studying the

physiological and pathological roles of mGluR2 and mGluR3. These receptors are implicated in

a variety of neurological and psychiatric disorders. As a NAM, RO5488608 reduces the affinity

and/or efficacy of the endogenous ligand, glutamate, at these receptors, thereby providing a

mechanism to probe their function.

Proper handling and preparation of this compound are essential for maintaining its integrity and

ensuring accurate experimental outcomes. This application note provides the necessary

information on the chemical properties of RO5488608 and a step-by-step protocol for preparing

a stock solution.
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Quantitative Data Summary
The following table summarizes the key quantitative data for RO5488608.

Property Value

Chemical Name

3′-(8-methyl-4-oxo-7-trifluoromethyl-4,5-dihydro-

3H-benzo[b][1][2]diazepin-2-yl)-biphenyl-3-

sulphonic acid

Molecular Weight 474.5 g/mol

Recommended Solvent Dimethyl sulfoxide (DMSO)

Solubility
Described as "very soluble" in scientific

literature, suggesting good solubility in DMSO.

Recommended Storage
Store the solid compound and stock solutions at

-20°C or -80°C to ensure long-term stability.

Experimental Protocol: Preparing a 10 mM Stock
Solution of RO5488608 in DMSO
This protocol describes the preparation of a 10 mM stock solution of RO5488608 in dimethyl

sulfoxide (DMSO).

Materials:

RO5488608 powder

Anhydrous or high-purity dimethyl sulfoxide (DMSO)

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile, filtered pipette tips

Vortex mixer
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Personal protective equipment (lab coat, gloves, safety glasses)

Procedure:

Equilibrate Reagents: Allow the vial of RO5488608 powder and the DMSO to come to room

temperature before opening to prevent condensation.

Weighing the Compound:

Tare a clean, dry microcentrifuge tube or vial on a calibrated analytical balance.

Carefully weigh out the desired amount of RO5488608. For example, to prepare 1 mL of a

10 mM stock solution, you will need 4.745 mg of the compound.

Calculation:

Molecular Weight (MW) = 474.5 g/mol

Desired Concentration (C) = 10 mM = 0.010 mol/L

Desired Volume (V) = 1 mL = 0.001 L

Mass (m) = C x V x MW = 0.010 mol/L x 0.001 L x 474.5 g/mol = 0.004745 g = 4.745 mg

Dissolving the Compound:

Add the appropriate volume of DMSO to the tube or vial containing the weighed

RO5488608. For a 10 mM solution with 4.745 mg of compound, add 1 mL of DMSO.

Close the container tightly.

Ensuring Complete Dissolution:

Vortex the solution for 30-60 seconds to facilitate dissolution.

Visually inspect the solution to ensure that all the solid has dissolved and the solution is

clear. If necessary, brief sonication in a water bath can be used to aid dissolution.

Aliquoting and Storage:
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To avoid repeated freeze-thaw cycles, it is recommended to aliquot the stock solution into

smaller, single-use volumes in microcentrifuge tubes or cryovials.

Clearly label each aliquot with the compound name, concentration, date of preparation,

and solvent.

Store the aliquots at -20°C or -80°C for long-term storage.

Visualizations
Workflow for Preparing RO5488608 Stock Solution
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Workflow for Preparing RO5488608 Stock Solution
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mGluR2/3 Signaling Pathway and RO5488608 Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b10772673?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC9669598/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9669598/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8552243/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8552243/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8552243/
https://www.benchchem.com/product/b10772673/docs#preparing-a-stock-solution-of-ro5488608-an-application-note-and-protocol
https://www.benchchem.com/product/b10772673/docs#preparing-a-stock-solution-of-ro5488608-an-application-note-and-protocol
https://www.benchchem.com/product/b10772673/docs#preparing-a-stock-solution-of-ro5488608-an-application-note-and-protocol
https://www.benchchem.com/product/b10772673/docs#preparing-a-stock-solution-of-ro5488608-an-application-note-and-protocol
https://www.benchchem.com/product/b10772673?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10772673?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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